Ethyl 3-{2-[(methylsulfonyl)oxy]ethyl}benzoate

• Molecular Formula: C12H16O5S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: ethyl 3-(2-methylsulfonyloxyethyl)benzoate
• InChI: InChI=1S/C12H16O5S/c1-3-16-12(13)11-6-4-5-10(9-11)7-8-17-18(2,14)15/h4-6,9H,3,7-8H2,1-2H3
• InChI Key: XREKJNOJROOFIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)CCOS(=O)(=O)C

Description

Ethyl 3-{2-[(methylsulfonyl)oxy]ethyl}benzoate is a useful research compound. Its molecular formula is C12H16O5S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-(2-hydroxyethyl)benzoate (824 mg) was mixed with dichloromethane (10 ml), DIPEA (1.5 ml) was added thereto, and methanesulfonyl chloride (972 mg) was added dropwise thereto at 0° C., followed by stirring for 1.5 hours while slowly warming to room temperature. Water was added to the reaction mixture, followed by stirring for 10 minutes, and then the organic layer was washed with water and saturated brine, dried over Na2SO4, and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (EtOAc/hexane) to obtain ethyl 3-{2-[(methylsulfonyl)oxy]ethyl}benzoate (1.12 g).